Cas no 1172989-15-9 (3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate)
1172989-15-9 structure
Product Name:3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
CAS No:1172989-15-9
MF:C12H13N3O6
MW:295.2481
CID:4575030
Update Time:2021-12-20
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
- 3-[(4,6-dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid hydrate
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- Inchi: 1S/C12H11N3O5.H2O/c1-18-8-6-9(19-2)15-12(14-8)20-7-4-3-5-13-10(7)11(16)17;/h3-6H,1-2H3,(H,16,17);1H2
- InChI Key: GKHNNTOQVPMCRW-UHFFFAOYSA-N
- SMILES: O(C1=NC(=CC(=N1)OC)OC)C1C=CC=NC=1C(=O)O.O([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 318
- Topological Polar Surface Area: 105
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047998-1g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 1g |
£56.00 | 2022-03-01 | |
| Fluorochem | 047998-5g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 5g |
£182.00 | 2022-03-01 | |
| Fluorochem | 047998-10g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 10g |
£308.00 | 2022-03-01 | |
| Fluorochem | 047998-25g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 25g |
£623.00 | 2022-03-01 | |
| Apollo Scientific | OR7847-1g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 1g |
£127.00 | 2025-02-20 | |
| Apollo Scientific | OR7847-5g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 5g |
£285.00 | 2025-02-20 | |
| Apollo Scientific | OR7847-10g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 10g |
£460.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-1g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 1g |
¥1524.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-5g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 5g |
¥2732.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-10g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 10g |
¥4411.00 | 2024-08-09 |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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